1-Methyl-3-(methylsulfinyl)-4(1H)-cinnolinone

• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol
• IUPAC Name: 1-methyl-3-methylsulfinylcinnolin-4-one
• InChI: InChI=1S/C10H10N2O2S/c1-12-8-6-4-3-5-7(8)9(13)10(11-12)15(2)14/h3-6H,1-2H3
• InChI Key: YVTSNORYKMPKPP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=O)C(=N1)S(=O)C

Description

1-Methyl-3-(methylsulfinyl)-4(1H)-cinnolinone is a useful research compound. Its molecular formula is C10H10N2O2S and its molecular weight is 222.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Dimethylsulfate [12.5 g (0.1 mole)] was added gradually to a vigorously stirred solution of 6.5 g (0.0298 mole) of 3-(methylsulfinyl)-4(1H)-cinnolinone in 120 ml of 1N sodium hydroxide solution at 30°C. The temperature rose to 40° as the suspended dimethyl sulfate gradually went into solution over a period of 15 minutes. After an additional one-half hour of stirring, potassium carbonate excess was added to salt-out an oil. The product was extracted into 800 ml of methylene chloride, the solution was dried over K2CO3, charcoaled, filtered and concentrated. Wt 6.4 g (96.7%) mp. 187°-189°C. Recrystallization from 2-propanol-petroleum ether gave pure material, mp. 189°-191°C.